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Executive Summary

Butane-d10 (CAS: 7582-04-9) is the fully deuterated isotopologue of n-butane, where all ten
hydrogen atoms are substituted with deuterium (

or D).[1][2] In pharmaceutical research, it serves as a critical probe for Kinetic Isotope Effect
(KIE) studies, a metabolic stability standard, and a reagent for introducing deuterated butyl
moieties into drug candidates to enhance half-life (the "Deuterium Switch").

This guide synthesizes Material Safety Data Sheet (MSDS/SDS) parameters with practical
laboratory handling protocols. Unlike standard butane, the high cost and specific physical
properties of Butane-d10 demand a rigorous, loss-minimized handling infrastructure.

Physicochemical Profile: Isotopic Divergence

While chemically similar to n-butane, the heavy isotope substitution alters physical properties
critical for handling and thermodynamics.

Table 1: Comparative Physicochemical Properties
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n-Butane ( Butane-d10 (

Operational
Property ..
Implication
) )
~17% mass increase
Molecular Weight 58.12 g/mol 68.18 g/mol affects mass spec

calibration.

Exists as a gas at
Boiling Point -0.5°C -0.5°C STP; easily liquefied
under slight pressure.

) ) Remains fluid in
Melting Point -138 °C -138 °C )
cryogenic traps (LN2).

Critical Safety: Sinks
Vapor Density 2.01 (Air=1) 2.11 (Air=1) rapidly; accumulates

in sumps/low areas.

Low-pressure
Vapor Pressure ~16 psig (21 °C) ~16 psig (21 °C) cylinders (Lecture
Bottles) are standard.

Extremely flammable;
) electrostatic discharge
Flash Point -60 °C -60 °C ) ) o
IS a primary ignition

risk.

Data aggregated from Sigma-Aldrich and Cambridge Isotope Laboratories SDS [1, 2].

Hazard Intelligence & Safety Architecture

GHS Classification: Flammable Gas (Category 1A), Gas Under Pressure (Liquefied Gas).

The Asphyxiation-Combustion Nexus

Butane-d10 presents a dual threat:

e Immediate Fire/Explosion: The Lower Explosive Limit (LEL) is approx. 1.8%. A minor leak in
a fume hood can reach this concentration if ventilation fails.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1602287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Silent Asphyxiation: Being >2x heavier than air, it displaces oxygen in low-lying areas.
Standard O2 sensors mounted at eye level may fail to detect a floor-level accumulation until
it is too late.

Material Compatibility

o Compatible: Stainless steel (304/316), Brass, Teflon (PTFE), Viton.
e Incompatible: Natural rubber, EPDM (can swell/degrade), strong oxidizers.

o Expert Insight: Use PTFE-lined stainless steel braided hoses for connections. Rubber tubing
is permeable to small hydrocarbons and will result in isotopic loss and potential
embrittlement.

Operational Protocol: Gas Handling & Synthesis

Handling Butane-d10 requires a "Zero-Loss" approach due to its economic value. Most
suppliers (e.g., Sigma-Aldrich, CIL) provide it in Lecture Bottles equipped with CGA 170 or 180
valves.

Workflow: Safe Extraction from Lecture Bottle

Causality: Direct connection without a regulator is dangerous due to pressure fluctuations. A
manifold system allows for vacuum purging, preventing atmospheric moisture from
contaminating the deuterated stock.

Critical Control Points Cold Trap ogenic Transfer Reaction Vessel

/ (-78°C) (Sealed Tube/Autoclave)
Butane-d10 Single-Stage . . Vacuum/Inert

Lecture Bottle Regulator = 10 psig deliven Gas Manifold Overpressure Relief

ress
(CGA 170/180) (Stainless Steel) (Schlenk Line) \
Vent Scrubber

(Oil Bubbler)
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Figure 1: Closed-loop gas transfer workflow designed to minimize isotopic loss and oxygen
contamination.

Step-by-Step Transfer Protocol

e Secure Cylinder: Clamp the lecture bottle upright. Ensure the valve is closed.

« Fitting Selection: Attach a CGA 170/180 to 1/4" NPT adapter. Do not use Teflon tape on CGA
fittings; the seal is metal-to-metal or washer-based.

e Line Purge: Connect the regulator to a vacuum manifold. Cycle vacuum/nitrogen (3x) to
remove air from the lines. Why? Oxygen acts as a radical scavenger, inhibiting radical
halogenation reactions often performed with butane.

o Cryogenic Transfer:

o Cool the receiving vessel (e.g., NMR tube or autoclave) with Liquid Nitrogen (

).

o Open the cylinder valve slowly. The pressure differential will drive Butane-d10 into the
cold receiver where it solidifies/liquefies.

o Self-Validation: Monitor the manifold manometer. Pressure should drop as gas condenses
in the receiver. If pressure remains static, the line is blocked or the receiver is not cold
enough.

Scientific Application: The Deuterium Advantage

In drug discovery, Butane-d10 is primarily used to study the Kinetic Isotope Effect (KIE).

Mechanism: Metabolic Stability

Metabolic enzymes (Cytochrome P450) typically oxidize the C-H bonds of alkyl chains. The C-
D bond is stronger than the C-H bond (Bond Dissociation Energy: C-D

100 kcal/mol vs C-H

98 kcal/mol).
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e Primary KIE: If C-H bond cleavage is the rate-determining step (RDS), substituting H with D
significantly slows metabolism (

ranges from 2 to 7).

» Application: Researchers use Butane-d10 to synthesize deuterated analogs of lead
compounds to identify "soft spots” for metabolic degradation.
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Figure 2: Kinetic Isotope Effect mechanism showing the reduced reaction rate for deuterated

substrates.

Emergency Response Architecture
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Scenario Immediate Action Technical Rationale

High vapor density causes O2

) Evacuate & Ventilate. Do not displacement. The gas is
Inhalation (Leak) . .
enter without SCBA. odorless; you will not smell the
danger.

Rapid expansion of

] compressed gas causes
) Warm Water Rinse. Do not ) )
Skin Contact b cryogenic burns (frostbite).
rub.
Rubbing damages frozen

tissue.

Extinguishing a leaking gas fire
Stop the Flow. Do not ]
_ S _ creates an explosive vapor
Fire extinguish flame if leak cannot ) )
cloud. Cool cylinder with water
be stopped. ]
spray from a distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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